Cas no 78283-39-3 (2-(chloromethyl)-1,4-bis(phenylmethoxy)benzene)

2-(chloromethyl)-1,4-bis(phenylmethoxy)benzene structure
78283-39-3 structure
Product Name:2-(chloromethyl)-1,4-bis(phenylmethoxy)benzene
CAS No:78283-39-3
MF:C21H19ClO2
MW:338.827365159988
CID:984154
PubChem ID:291196
Update Time:2025-04-20

2-(chloromethyl)-1,4-bis(phenylmethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-(chloromethyl)-1,4-bis(phenylmethoxy)benzene
    • 1,4-bis(benzyloxy)-2-(chloromethyl)benzene
    • 2,5-bisbenzyloxybenzyl chloride
    • 2,5-dibenzyloxybenzyl chloride
    • AC1L6FBI
    • AC1Q3UDT
    • AG-K-17516
    • AR-1B7555
    • CTK5E5626
    • KST-1B8639
    • NSC156149
    • SureCN8991584
    • DTXSID70303030
    • 78283-39-3
    • SCHEMBL8991584
    • NSC-156149
    • Inchi: 1S/C21H19ClO2/c22-14-19-13-20(23-15-17-7-3-1-4-8-17)11-12-21(19)24-16-18-9-5-2-6-10-18/h1-13H,14-16H2
    • InChI Key: GMOQPDSWAAPLIJ-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 338.10747
  • Monoisotopic Mass: 338.1073575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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